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Compound of Interest

Compound Name: 2-(Tributylstannyl)oxazole

Cat. No.: B129791

This guide provides the core physicochemical properties of 2-(tributylstannyl)oxazole, a key
reagent in organic synthesis. The data presented is essential for researchers, scientists, and
professionals involved in drug development and chemical synthesis, particularly in reactions
such as Stille cross-coupling.

Physicochemical Data

The fundamental molecular properties of 2-(tributylstannyl)oxazole are summarized below.
These values are critical for reaction planning, stoichiometric calculations, and analytical
characterization.
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Property Value References

Molecular Formula C15H20NOSN [L1121[31[4115]

Molecular Weight 358.09 g/mol [1]

358.11 g/mol [21[31[5]

358.0979 g/mol [4]

CAS Number 145214-05-7 [1112]131[4]

Alternate Names Tributyl(1,3-oxazol-2- [1][3][5]
yl)stannane

2-(Tributylstannanyl)-1,3-
[21[5]

oxazole

2-(Tributylstannyl)-1,3-oxazole [3][5]

Experimental Data and Applications

2-(tributylstannyl)oxazole is primarily utilized as a synthetic building block in organic
chemistry.[2][3] Its main application is as a reactant in Stille-Migita cross-coupling reactions to
prepare various heteroaromatic compounds.[2][6][7] For instance, it can be reacted with
(hetero)aryl halides in the presence of a palladium catalyst to form new carbon-carbon bonds.

[2](6]1[7]

A specific experimental application includes the synthesis of ethyl 2-[3-(1,3-oxazol-2-yl)-1H-
indazol-1-yl]acetate. This is achieved by reacting 2-(tributylstannyl)oxazole with 3-
iodoindazole, using Pd(PPhs)4 as a catalyst.[2][6][7]

Logical Relationship: Synthesis Application

The following diagram illustrates the role of 2-(tributylstannyl)oxazole in a typical Stille cross-
coupling reaction.
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Palladium Catalyst

2-(tributylstannyl)oxazole (Hetero)aryl Halide (e.g., Pd(PPhs)a)

Heteroaromatic Compound

Click to download full resolution via product page

Stille cross-coupling reaction workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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